Cas no 2138532-39-3 (tert-butyl N-3-bromo-2-methyl-2-(pentan-3-yloxy)propyl-N-ethylcarbamate)

• Product Name: tert-butyl N-3-bromo-2-methyl-2-(pentan-3-yloxy)propyl-N-ethylcarbamate
• CAS No: 2138532-39-3
• MF: C₁₆H₃₂BrNO₃
• MW: 366.334184646606
• CID: 6557183
• PubChem ID: 165493449
• Update Time: 2025-05-28

tert-butyl N-3-bromo-2-methyl-2-(pentan-3-yloxy)propyl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-bromo-2-methyl-2-(pentan-3-yloxy)propyl-N-ethylcarbamate
• EN300-1136437
• 2138532-39-3
• tert-butyl N-[3-bromo-2-methyl-2-(pentan-3-yloxy)propyl]-N-ethylcarbamate

• Inchi： 1S/C16H32BrNO3/c1-8-13(9-2)20-16(7,11-17)12-18(10-3)14(19)21-15(4,5)6/h13H,8-12H2,1-7H3
• InChI Key： SZDUTPFRQLKIHJ-UHFFFAOYSA-N
• SMILES： BrCC(C)(CN(C(=O)OC(C)(C)C)CC)OC(CC)CC

Computed Properties

• Exact Mass: 365.15656g/mol
• Monoisotopic Mass: 365.15656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-3-bromo-2-methyl-2-(pentan-3-yloxy)propyl-N-ethylcarbamate

Comprehensive Analysis of tert-butyl N-3-bromo-2-methyl-2-(pentan-3-yloxy)propyl-N-ethylcarbamate (CAS No. 2138532-39-3)

The compound tert-butyl N-3-bromo-2-methyl-2-(pentan-3-yloxy)propyl-N-ethylcarbamate (CAS No. 2138532-39-3) is a highly specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a bromo substituent and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of tert-butyl N-3-bromo-2-methyl-2-(pentan-3-yloxy)propyl-N-ethylcarbamate is its versatility in chemical reactions. The presence of the bromo group allows for further functionalization, making it a pivotal building block in organic synthesis. This characteristic aligns with the growing demand for custom synthesis and high-purity intermediates in the pharmaceutical industry. As the search for novel therapeutics intensifies, compounds like this are gaining traction in medicinal chemistry and process optimization.

In recent years, the scientific community has shown a heightened interest in sustainable chemistry and green synthesis. The synthesis and application of tert-butyl N-3-bromo-2-methyl-2-(pentan-3-yloxy)propyl-N-ethylcarbamate can be optimized to reduce environmental impact, addressing concerns about carbon footprint and waste minimization. This aligns with global trends toward eco-friendly manufacturing and green solvents, which are frequently searched topics in academic and industrial circles.

Another area of interest is the compound's role in peptide modification and protecting group chemistry. The tert-butyl carbamate (Boc) group is widely used in peptide synthesis to protect amine functionalities, and the inclusion of a bromo moiety adds another layer of reactivity. This dual functionality makes CAS No. 2138532-39-3 a subject of study in bioconjugation and drug delivery systems, which are hot topics in biopharmaceutical research.

From a commercial perspective, the demand for high-value intermediates like tert-butyl N-3-bromo-2-methyl-2-(pentan-3-yloxy)propyl-N-ethylcarbamate is driven by the expansion of contract research organizations (CROs) and custom manufacturing services. Companies specializing in fine chemicals are increasingly listing such compounds in their portfolios to cater to the needs of drug developers and material scientists. This trend is reflected in the rising number of online queries for bulk suppliers and CAS number databases.

In conclusion, tert-butyl N-3-bromo-2-methyl-2-(pentan-3-yloxy)propyl-N-ethylcarbamate (CAS No. 2138532-39-3) represents a critical tool in modern chemical research. Its applications span from pharmaceutical intermediates to agrochemical development, and its relevance is underscored by the growing emphasis on sustainable practices and innovative synthesis. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in advanced organic chemistry.